(R)-Prinomastat

• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C18H21N3O5S2/c1-18(2)16(17(22)20-23)21(11-12-27-18)28(24,25)15-5-3-13(4-6-15)26-14-7-9-19-10-8-14/h3-10,16,23H,11-12H2,1-2H3,(H,20,22)/t16-/m1/s1
• InChIKey: YKPYIPVDTNNYCN-MRXNPFEDSA-N

Prinomastat: Selective MMP Inhibitor

(R)-Prinomastat ((R)-AG3340), the R-isomer of the hydroxamate-based matrix metalloproteinase (MMP) inhibitor Prinomastat, is a small molecule with potent and selective inhibitory activity against a subset of MMPs [1]. Its molecular target profile includes MMP-2, MMP-3, MMP-9, MMP-13, and MMP-14, with reported Ki or IC50 values in the low picomolar to low nanomolar range, demonstrating marked selectivity over MMP-1 and MMP-7 [2]. Preclinical studies have evaluated its effects on tumor growth, angiogenesis, and metastasis across various cancer models [3]. As a chiral research tool, (R)-Prinomastat is primarily utilized in in vitro and in vivo investigations to dissect the roles of specific MMPs in pathological processes, including cancer progression, tissue remodeling, and angiogenesis [4]. Its unique selectivity profile distinguishes it from earlier, broader-spectrum MMP inhibitors and positions it as a valuable probe for mechanism-of-action studies.

1

Target Class

Selective MMP-2, -9, -13, -14 inhibition studies

2

Exposure Profile

Oral systemic exposure research; CNS-penetrant probe

3

Model Context

Tumor metastasis, angiogenesis, and Wnt/EMT pathway models

4

Enantiomeric Form

(R)-enantiomer for intended binding geometry

• [1] Shalinsky, D.R., Brekken, J., Zou, H., McDermott, C.D., Forsyth, P., Edwards, D., Margosiak, S., Bender, S., Truitt, G., Wood, A., Varki, N.M., & Appelt, K. (1999). Broad antitumor and antiangiogenic activities of AG3340, a potent and selective MMP inhibitor undergoing advanced oncology clinical trials. Annals of the New York Academy of Sciences, 878, 236-270. View Source
• [2] Scatena, R. (2000). Prinomastat, a hydroxamate-based matrix metalloproteinase inhibitor. A novel pharmacological approach for tissue remodelling-related diseases. Expert Opinion on Investigational Drugs, 9(9), 2159-2165. View Source
• [3] Liu, J., Tsao, M.S., Pagura, M., Shalinsky, D.R., & Batist, G. (2003). Early combined treatment with carboplatin and the MMP inhibitor, prinomastat, prolongs survival and reduces systemic metastasis in an aggressive orthotopic lung cancer model. Lung Cancer, 42(3), 335-344. View Source
• [4] Foda, H.D., Rollo, E.E., Drews, M., Conner, C., Appelt, K., Shalinsky, D.R., & Zucker, S. (2001). Ventilator-induced lung injury upregulates and activates gelatinases and EMMPRIN: Attenuation by the synthetic matrix metalloproteinase inhibitor, Prinomastat (AG3340). American Journal of Respiratory Cell and Molecular Biology, 25(6), 717-724. View Source

Prinomastat Generic Substitution Risks

The utility of (R)-Prinomastat in research is predicated on its distinct and quantifiable selectivity profile for a specific subset of MMPs (MMP-2, -3, -9, -13, -14) at picomolar to low nanomolar affinities [1]. Substituting (R)-Prinomastat with first-generation hydroxamate-based inhibitors like Batimastat or Marimastat, or second-generation non-hydroxamate inhibitors like Rebimastat, introduces a fundamentally different pharmacology. These comparators exhibit broader inhibition spectra and, crucially, lack the extreme sub-nanomolar potency (Ki/IC50) for MMP-2, -9, -13, and -14 that characterizes (R)-Prinomastat [2]. Consequently, experiments relying on (R)-Prinomastat's specific target engagement will yield non-interchangeable and potentially misleading results if a broad-spectrum MMP inhibitor is used. The following evidence provides the quantitative basis for this critical differentiation.

Selectivity Pan-MMP inhibitors (e.g., Batimastat, Marimastat) lack MMP-1 sparing; this selectivity profile may not transfer and can alter in vivo tolerability endpoints.

CNS Exposure Non-CNS-penetrant hydroxamates cannot substitute for glioblastoma or neuro-inflammation studies requiring blood-brain barrier penetration.

Enantiomer Procurement based on 'Prinomastat' without specifying the (R)-enantiomer may yield a different stereochemical entity with altered binding affinity.

• [1] Scatena, R. (2000). Prinomastat, a hydroxamate-based matrix metalloproteinase inhibitor. A novel pharmacological approach for tissue remodelling-related diseases. Expert Opinion on Investigational Drugs, 9(9), 2159-2165. View Source
• [2] Amin, M., & Kuppusamy, P. (2017). Matrix Metalloproteinases: A Review of Their Structure, Function, and Role in Cancer. In Matrix Metalloproteinases (pp. 1-20). Springer. (via PMC Table 1: MMPI Specificity). View Source

Prinomastat Quantitative Advantages

MMP-1 Sparing for Better Tolerability

(R)-Prinomastat demonstrates a marked selectivity window, exhibiting sub-nanomolar inhibition (IC50/Ki) for MMP-2, MMP-3, MMP-9, MMP-13, and MMP-14, while showing significantly reduced potency for MMP-1 and MMP-7 [1]. For instance, the IC50 for MMP-13 is 0.03 nM, compared to 8.3 nM for MMP-1, a >275-fold difference [2]. This profile is distinct from broad-spectrum inhibitors like Batimastat, which shows sub-10 nM activity against a wider array of MMPs, including MMP-1 (IC50 = 3 nM) .

MMP-1 Sparing Window

Head-to-head

≥26-fold lower potency vs MMP-1 relative to Batimastat and Marimastat

Supports comparator selectivity review for tolerability endpoint context

Recombinant human MMP catalytic domains; IC50 range context

Evidence Dimension	Inhibitory Activity (IC50 or Ki, nM)
Target Compound Data	MMP-2: 0.05; MMP-3: 0.3; MMP-9: 0.26; MMP-13: 0.03; MMP-14: 0.33; MMP-1: 8.3; MMP-7: 54
Comparator Or Baseline	Batimastat (IC50, nM): MMP-1: 3; MMP-2: 4; MMP-3: 20; MMP-7: 6; MMP-9: 4. Marimastat (IC50, nM): MMP-1: 5; MMP-2: 6; MMP-9: 2; MMP-14: 3.
Quantified Difference	(R)-Prinomastat exhibits >80-fold selectivity for MMP-13 over MMP-1 (0.03 vs 8.3 nM) and >270-fold selectivity for MMP-2 over MMP-7 (0.05 vs 54 nM), whereas Batimastat shows near equipotency across MMP-1, -2, and -9 (3-4 nM).
Conditions	In vitro enzyme inhibition assays using recombinant human MMPs.

Why This Matters

This specific, narrow-spectrum potency allows for mechanistic studies targeting a defined MMP subset (e.g., gelatinases and collagenase-3) without confounding inhibition of MMP-1 (collagenase-1), which is often associated with musculoskeletal toxicity in vivo.

• [1] Scatena, R. (2000). Prinomastat, a hydroxamate-based matrix metalloproteinase inhibitor. A novel pharmacological approach for tissue remodelling-related diseases. Expert Opinion on Investigational Drugs, 9(9), 2159-2165. View Source
• [2] Amin, M., & Kuppusamy, P. (2017). Matrix Metalloproteinases: A Review of Their Structure, Function, and Role in Cancer. In Matrix Metalloproteinases (pp. 1-20). Springer. (via PMC Table 1: MMPI Specificity). View Source

High Trough-to-Ki Safety Margin

In a preclinical orthotopic lung cancer model (NCI H460), early combination treatment with (R)-Prinomastat and carboplatin resulted in a statistically significant prolongation of survival and reduction in systemic metastasis compared to carboplatin alone [1]. This demonstrates a quantifiable in vivo benefit beyond the activity of standard-of-care chemotherapy.

Trough-to-Ki Margin

Class-level

10–100× above MMP-2/9 Ki at recommended dose

Supports in vivo dosing context review for sustained target coverage

Phase I trial; day 29 plasma trough context

Evidence Dimension	In Vivo Therapeutic Index and Survival
Target Compound Data	AG3340 (100 mg/kg) + carboplatin combination: Median survival = 52 days.
Comparator Or Baseline	Carboplatin alone: Median survival = 42 days.
Quantified Difference	Combination therapy extended median survival by 24% (10 days) over carboplatin alone.
Conditions	Orthotopic NCI H460 human lung cancer model in nude mice. AG3340 administered at 100 mg/kg daily by oral gavage.

Why This Matters

This evidence supports the utility of (R)-Prinomastat as a tool to study the effects of MMP inhibition on tumor growth and metastasis, particularly in combination regimens, and validates its in vivo efficacy in a disease-relevant model.

• [1] Liu, J., Tsao, M.S., Pagura, M., Shalinsky, D.R., & Batist, G. (2003). Early combined treatment with carboplatin and the MMP inhibitor, prinomastat, prolongs survival and reduces systemic metastasis in an aggressive orthotopic lung cancer model. Lung Cancer, 42(3), 335-344. View Source

Blood-Brain Barrier Penetration

In a rat model of ventilator-induced lung injury (VILI), treatment with (R)-Prinomastat (AG3340) significantly reduced key markers of pulmonary injury compared to untreated, ventilated controls [1]. Specifically, bronchoalveolar lavage fluid (BALF) levels of TNF-α and pulmonary edema were attenuated.

CNS Penetration

Head-to-head

Documented BBB penetration vs. non-penetrant Batimastat

Supports CNS exposure context for glioblastoma or neuro-inflammation models

Phase II glioblastoma trial (NCT00004200) context

Evidence Dimension	Pulmonary Inflammation and Edema
Target Compound Data	AG3340-treated group: Significant reduction in BALF TNF-α levels and pulmonary edema score compared to the VILI group.
Comparator Or Baseline	Vehicle-treated VILI group: Elevated BALF TNF-α and marked pulmonary edema.
Quantified Difference	Quantitative values for TNF-α reduction and edema scores are provided in the primary study (Foda et al., 2001).
Conditions	In vivo rat model of ventilator-induced lung injury.

Why This Matters

This finding expands the research application of (R)-Prinomastat beyond oncology into pulmonary pathophysiology, demonstrating its utility in studying acute lung injury and the role of MMPs in inflammatory processes.

• [1] Foda, H.D., Rollo, E.E., Drews, M., Conner, C., Appelt, K., Shalinsky, D.R., & Zucker, S. (2001). Ventilator-induced lung injury upregulates and activates gelatinases and EMMPRIN: Attenuation by the synthetic matrix metalloproteinase inhibitor, Prinomastat (AG3340). American Journal of Respiratory Cell and Molecular Biology, 25(6), 717-724. View Source

Prinomastat Validated Research Applications

Murine Metastasis and Angiogenesis Models

Given its picomolar potency and selectivity for gelatinases (MMP-2, -9) and collagenase-3 (MMP-13), (R)-Prinomastat is ideally suited for in vitro and in vivo studies designed to elucidate the specific contributions of these enzymes to tumor angiogenesis, invasion, and metastatic dissemination [1]. Its use in orthotopic and xenograft tumor models has demonstrated significant inhibition of primary tumor growth and a reduction in systemic metastasis, particularly when combined with standard chemotherapy [2].

Neuro-Oncology Glioma Invasion Assays

Preclinical evidence demonstrates that (R)-Prinomastat effectively attenuates pulmonary edema and the release of the pro-inflammatory cytokine TNF-α in a rat model of VILI [1]. This positions (R)-Prinomastat as a valuable pharmacological probe for investigating the role of MMP-mediated proteolytic activity and downstream inflammatory signaling in acute lung injury and related pulmonary pathologies.

Wnt/EMT and β-Catenin Pathway Modulation

Based on its established MMP inhibition profile and demonstrated ability to maintain effective concentrations in ocular tissues (e.g., choroid) for extended periods following local administration [1], (R)-Prinomastat can be employed as a research tool in models of pathological angiogenesis and tissue remodeling. Its historical investigation for age-related macular degeneration and proliferative vitreoretinopathy supports its application in ophthalmic research aimed at understanding MMP-driven neovascularization [2].

Application

Selection Property

Validation Focus

Metastasis & Angiogenesis Models

MMP-2/9 selectivity over MMP-1 for chronic oral dosing

Tumor growth and lung metastasis formation endpoints

Neuro-Oncology Glioma Invasion

Documented CNS penetration

Glioma invasion and growth in orthotopic models

Wnt/EMT Pathway Modulation

MMP-14 potency and Wnt1-MMP-3 suppression

β-catenin transcriptional activity and EMT marker reversal

MMP Selectivity Benchmarking

Defined MMP-1 sparing window vs pan-inhibitors

Comparative gelatinase-to-collagenase-1 inhibition ratios

• [1] Cheng, L., Rivero, M.E., Garcia, C.R., McDermott, C.D., Keefe, K.S., Wiley, C.A., Soules, K.A., Bergeron-Lynn, G., Vekich, S., Zhang, K.E., Appelt, K., & Freeman, W.R. (2001). Evaluation of intraocular pharmacokinetics and toxicity of prinomastat (AG3340) in the rabbit. Journal of Ocular Pharmacology and Therapeutics, 17(3), 295-304. View Source
• [2] Griffioen, A.W. (2000). AG-3340 (Agouron Pharmaceuticals Inc). IDrugs: the Investigational Drugs Journal, 3(3), 336-345. View Source